4-((1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino)-4-oxo-2-(phenethylamino)butanoic acid

• IUPAC Name: 4-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-4-oxo-2-(2-phenylethylamino)butanoic acid
• InChI: InChI=1S/C23H26N4O4/c1-16-21(22(29)27(26(16)2)18-11-7-4-8-12-18)25-20(28)15-19(23(30)31)24-14-13-17-9-5-3-6-10-17/h3-12,19,24H,13-15H2,1-2H3,(H,25,28)(H,30,31)
• InChI Key: QEEFYPMJWLCMKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CC(C(=O)O)NCCC3=CC=CC=C3
• Molecular Formula: C23H26N4O4
• Molecular Weight: 422.5 g/mol

Description

The compound “4-((1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino)-4-oxo-2-(phenethylamino)butanoic acid” is a complex organic molecule. It is related to a class of compounds known as pyrazolones.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including a pyrazolone ring and an amino acid moiety. A related compound, “Sodium {[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methyl]amino}methanesulfonate”, has a molecular formula of C13H16N3NaO4S and an average mass of 333.339 Da.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and cytotoxic activity of carboxamide derivatives, including compounds structurally related to the queried chemical, have been investigated for their potential against various cancer cell lines. Some derivatives demonstrated potent cytotoxicity, indicating their potential for anticancer drug development (Deady et al., 2003).
• Research on antipyrine derivatives, which share a core structure with the queried compound, explored their optical properties and potential applications in materials science, revealing unique absorption spectra and dispersion parameters (El-Ghamaz et al., 2017).

Biological Activities and Applications

• Studies on the functional modification of hydrogels with amine compounds related to the queried chemical demonstrated enhanced swelling properties and thermal stability, suggesting applications in medical and pharmaceutical fields (Aly & El-Mohdy, 2015).
• Microwave-assisted synthesis of pyrazolopyridines, including structures similar to the queried compound, highlighted their antioxidant, antitumor, and antimicrobial activities. This underscores the compound's relevance in the development of new therapeutic agents (El‐Borai et al., 2013).

Mechanism of Action

Target of Action

It was found that the compound was docked with ampicillin-ctx-m-15, suggesting potential antibacterial activity .

Mode of Action

The compound interacts with its target through various intermolecular interactions, including H-bonding and interaction involving π-ring . The HOMO (Highest Occupied Molecular Orbital) orbitals are located at the hetero atoms, while the LUMO (Lowest Unoccupied Molecular Orbital) orbitals are located at the benzene ring . This suggests that the compound may interact with its target through electron transfer mechanisms.